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Compound of Interest

Compound Name: (Rac)-CP-601927 hydrochloride

Cat. No.: B10828111 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of a stock solution of (Rac)-CP-
601927 hydrochloride, a research compound of interest for its activity on nicotinic

acetylcholine receptors (nAChRs).

(Rac)-CP-601927 hydrochloride is the racemic form of CP-601927, which functions as a

partial agonist for the α4β2 nicotinic acetylcholine receptor.[1][2] It exhibits high affinity for the

α4β2 subtype with a Ki value of 1.2 nM, showing selectivity over the α3β4 subtype (Ki = 102

nM).[1] Its ability to penetrate the central nervous system and modulate cholinergic signaling

makes it a valuable tool in neuroscience research, particularly in studies related to depression

and other neurological disorders.[1][2] Proper preparation and storage of stock solutions are

critical for ensuring experimental reproducibility and accuracy.

Quantitative Data Summary
The key properties of (Rac)-CP-601927 hydrochloride are summarized in the table below for

quick reference.
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Parameter Value Source

CAS Number 230615-01-7 [1][3]

Molecular Weight 263.7 g/mol Calculated from[1]

Solubility (In Vitro)

DMSO: 100 mg/mL (379.23

mM) Water: 100 mg/mL

(379.23 mM)

[1]

Recommended Solvents
DMSO (hygroscopic, use

newly opened), Water
[1]

Storage of Stock Solution
-20°C for 1 month -80°C for up

to 6 months
[1][2]

Mechanism of Action

Partial Agonist of α4β2

Nicotinic Acetylcholine

Receptor (nAChR)

[1][2]

Experimental Protocols
Materials and Equipment

(Rac)-CP-601927 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous/hygroscopic

Sterile deionized water (H₂O)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (sonicator)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Safety Precautions
Handle (Rac)-CP-601927 hydrochloride powder in a well-ventilated area or a chemical

fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid direct

contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for comprehensive handling and safety information

before use.

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution in DMSO.

Calculation: Determine the mass of (Rac)-CP-601927 hydrochloride required.

Mass (mg) = Molarity (M) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 263.7 g/mol × 1000 mg/g = 2.637 mg

Weighing: Carefully weigh out 2.637 mg of (Rac)-CP-601927 hydrochloride powder using

an analytical balance and place it into a sterile microcentrifuge tube or vial.

Dissolution:

Add 1 mL of newly opened, anhydrous DMSO to the tube containing the powder.[1]

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, use an ultrasonic bath for 5-10 minutes to aid

dissolution.[1] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 20-100 µL) in sterile microcentrifuge tubes.[1][2]
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][2] Ensure tubes are sealed tightly.

Protocol 2: Preparation of an Aqueous Stock Solution
(Rac)-CP-601927 hydrochloride is also highly soluble in water.[1]

Weighing: Following the calculation in Protocol 1, weigh 2.637 mg of the compound into a

sterile tube.

Dissolution:

Add 1 mL of sterile deionized water to the tube.

Vortex thoroughly and use an ultrasonic bath as needed to achieve a clear solution.[1]

Sterilization and Storage:

If the aqueous solution is intended for cell culture or other sterile applications, it should be

filter-sterilized using a 0.22 µm syringe filter.

Aliquot and store at -20°C or -80°C as described for the DMSO stock solution.

Visualizations
Experimental Workflow
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Caption: Workflow for (Rac)-CP-601927 hydrochloride stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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